Cas no 1695506-98-9 ((1-(1-Methoxy-2-methylpropan-2-yl)-1H-pyrazol-4-yl)boronic acid)

• Product Name: (1-(1-Methoxy-2-methylpropan-2-yl)-1H-pyrazol-4-yl)boronic acid
• CAS No: 1695506-98-9
• MF: C₈H₁₅BN₂O₃
• MW: 198.027302026749
• CID: 5697109
• PubChem ID: 131319430
• Update Time: 2023-10-14

(1-(1-Methoxy-2-methylpropan-2-yl)-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(1-Methoxy-2-methylpropan-2-yl)-1H-pyrazol-4-yl)boronic acid
• 1-(1-Methoxy-2-methyl-2-propyl)-1H-pyrazole-4-boronic Acid
• MFCD29078850
• SY326401
• 1695506-98-9
• (1-(1-Methoxy-2-methylpropan-2-yl)-1H-pyrazol-4-yl)boronicacid
• Boronic acid, B-[1-(2-methoxy-1,1-dimethylethyl)-1H-pyrazol-4-yl]-

• Inchi： 1S/C8H15BN2O3/c1-8(2,6-14-3)11-5-7(4-10-11)9(12)13/h4-5,12-13H,6H2,1-3H3
• InChI Key： GGIRPBQGXLYHCA-UHFFFAOYSA-N
• SMILES： O(C)CC(C)(C)N1C=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 198.1175725g/mol
• Monoisotopic Mass: 198.1175725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 354.0±48.0 °C(Predicted)
• pka: 7.65±0.10(Predicted)